4-Fumarylacetoacetic acid

• CAS: 28613-33-4
• Synonyms: fumarylacetoacetate
• Molecular Formula: C8H8O6
• Molecular Weight: 200.14 g/mol
• SMILES: C(C(=O)CC(=O)O)C(=O)C=CC(=O)O
• InChI: InChI=1S/C8H8O6/c9-5(1-2-7(11)12)3-6(10)4-8(13)14/h1-2H,3-4H2,(H,11,12)(H,13,14)/b2-1+
• InChIKey: GACSIVHAIFQKTC-OWOJBTEDSA-N

4-Fumarylacetoacetic acid (FAA; CAS 28613-33-4), also referred to as fumarylacetoacetate, is a medium-chain β-diketone dicarboxylic acid (C₈H₈O₆, MW 200.15) that serves as the penultimate intermediate in the tyrosine and phenylalanine catabolic pathway. It is produced from maleylacetoacetic acid (MAA) via maleylacetoacetate isomerase (GSTZ1-1) and is subsequently hydrolyzed by fumarylacetoacetate hydrolase (FAH; EC 3.7.1.2) to yield fumarate and acetoacetate.

4-Fumarylacetoacetic Acid (CAS 28613-33-4): Chemical Identity and Biological Niche for Research Procurement

4-Fumarylacetoacetic acid (FAA; CAS 28613-33-4), also referred to as fumarylacetoacetate, is a medium-chain β-diketone dicarboxylic acid (C₈H₈O₆, MW 200.15) that serves as the penultimate intermediate in the tyrosine and phenylalanine catabolic pathway [1]. It is produced from maleylacetoacetic acid (MAA) via maleylacetoacetate isomerase (GSTZ1-1) and is subsequently hydrolyzed by fumarylacetoacetate hydrolase (FAH; EC 3.7.1.2) to yield fumarate and acetoacetate [2]. FAA is classified as an electrophilic metabolite due to its α,β-unsaturated carbonyl moiety [3]. Loss-of-function mutations in FAH cause hereditary tyrosinemia type I (HT1), resulting in intracellular FAA accumulation and consequent hepatorenal toxicity, making FAA a critical research tool for metabolic disease modeling, enzyme inhibitor development, and toxicological investigations [2].

Workflow Tyrosine catabolic pathway studies; FAH substrate and polypharmacology probe

Selection Electrophilic metabolite with differential enzyme inhibition profile vs SA and MAA

Use Context HT1 disease-model research, enzyme inhibitor profiling, genotoxicity mechanism studies

• [1] Wishart DS, et al. HMDB: the Human Metabolome Database. Nucleic Acids Res. 2007;35(Database issue):D521-6. HMDB0001268: 4-Fumarylacetoacetic acid. View Source
• [2] Bateman RL, Bhanumoorthy P, Witte JF, McClard RW, Grompe M, Timm DE. Mechanistic inferences from the crystal structure of fumarylacetoacetate hydrolase with a bound phosphorus-based inhibitor. J Biol Chem. 2001;276(18):15284-91. View Source
• [3] Sciencedirect Topics. Electrophile: Fumarylacetoacetate entry. Fumarylacetoacetate is electrophilic owing to its α,β-unsaturated carbonyl moiety. View Source

Why Maleylacetoacetic Acid, Succinylacetone, or Other Tyrosine Pathway Metabolites Cannot Substitute for 4-Fumarylacetoacetic Acid in Research Applications

Although FAA shares the same molecular formula as its cis-isomer precursor maleylacetoacetic acid (MAA, CAS 5698-52-2, also C₈H₈O₆), the two compounds are neither functionally nor toxicologically interchangeable [1]. FAA is the trans (E) isomer and the direct substrate of FAH, while MAA is the cis (Z) isomer and a substrate for GSTZ1-1 [1]. More critically, FAA exhibits a distinct polypharmacology relative to the clinically monitored downstream metabolite succinylacetone (SA): FAA inhibits δ-aminolevulinic acid dehydratase (ALAD) with a different DTT-reversibility profile, selectively inhibits methionine adenosyltransferase (where SA is inactive), and uniquely inhibits multiple DNA glycosylases of the base excision repair (BER) pathway [2][3]. These divergent biochemical activities mean that substituting FAA with MAA, SA, or succinylacetoacetate (SAA) in mechanistic, toxicological, or inhibitor-screening studies will yield non-equivalent experimental outcomes. The quantitative evidence below establishes where FAA is meaningfully differentiated.

Maleylacetoacetic acid (MAA) is not interchangeable

cis-isomer precursor with distinct GSTZ1-1 substrate specificity and different biological reactivity; may not replicate FAA-dependent FAH or BER inhibition outcomes.

Succinylacetone (SA) lacks MAT and BER inhibition

Clinically monitored metabolite, but completely inactive against methionine adenosyltransferase and DNA glycosylases; ALAD inhibition differs in DTT reversibility. Experimental substitution may mask FAA-specific toxicities.

HMPOBA cannot substitute for FAA in FAH assays

Synthetic competitive inhibitor of FAH, not a substrate; cannot be used for enzyme activity or turnover studies where native substrate reactivity is required.

• [1] Fernandez-Canon JM, Baetscher MW, Finegold M, Burlingame T, Gibson KM, Grompe M. Maleylacetoacetate isomerase (MAAI/GSTZ)-deficient mice reveal a glutathione-dependent nonenzymatic bypass in tyrosine catabolism. Mol Cell Biol. 2002;22(13):4943-51. View Source
• [2] Berger R, van Faassen H, Smith GP. Biochemical studies on the enzymatic deficiencies in hereditary tyrosinemia. Clin Chim Acta. 1983;134(1-2):129-41. View Source
• [3] Bliksrud YT, Ellingsen A, Bjørås M, Rootwelt H. Fumarylacetoacetate inhibits the initial step of the base excision repair pathway: implication for the pathogenesis of tyrosinemia type I. J Inherit Metab Dis. 2013;36(5):773-8. View Source

Quantitative Differentiation Evidence: 4-Fumarylacetoacetic Acid vs. Succinylacetone, Maleylacetoacetic Acid, and FAH Inhibitor HMPOBA

δ-Aminolevulinic Acid Dehydratase (ALAD) Inhibition: FAA vs. Succinylacetone — Ki and DTT-Reversibility Comparison

FAA and succinylacetone (SA) were directly compared as inhibitors of δ-aminolevulinic acid dehydratase (ALAD) purified from human erythrocytes. Both compounds act as non-competitive inhibitors, but FAA (Ki = 0.06 µmol/L) is 2-fold less potent than SA (Ki = 0.03 µmol/L). Crucially, FAA-mediated inhibition is fully abolished in the presence of dithiothreitol (DTT), whereas SA-mediated inhibition is DTT-insensitive [1]. This differential DTT reversibility provides a mechanistic discrimination tool: researchers can use DTT washout to distinguish FAA-dependent ALAD inhibition from SA-dependent inhibition in mixed-metabolite systems.

ALAD Inhibition: FAA vs SA

Head-to-head

FAA Ki 0.06 µM, DTT-reversible; SA Ki 0.03 µM, DTT-irreversible

Supports reversible ALAD inhibition endpoint studies

DTT washout discriminates FAA from SA in mixed-metabolite systems

Evidence Dimension	Non-competitive inhibition of δ-aminolevulinic acid dehydratase (ALAD) from human erythrocytes
Target Compound Data	Ki = 0.06 µmol/L; inhibition abolished by dithiothreitol (DTT)
Comparator Or Baseline	Succinylacetone: Ki = 0.03 µmol/L; inhibition not prevented by DTT
Quantified Difference	SA is 2-fold more potent (Ki ratio 0.5); FAA inhibition is DTT-reversible, SA inhibition is DTT-irreversible
Conditions	Human erythrocyte ALAD, in vitro enzyme inhibition assay, ± DTT; Berger et al., Clin Chim Acta 1983

Why This Matters

Procurement of FAA rather than SA is essential when the experimental design requires reversible ALAD inhibition or when DTT-based discrimination between these two tyrosine metabolites is needed.

• [1] Berger R, van Faassen H, Smith GP. Biochemical studies on the enzymatic deficiencies in hereditary tyrosinemia. Clin Chim Acta. 1983;134(1-2):129-41. View Source

Methionine Adenosyltransferase (MAT) Inhibition: FAA Is Active Whereas Succinylacetone Is Completely Inactive

FAA and SA were tested head-to-head against methionine adenosyltransferase (MAT) partially purified from rabbit liver. FAA at 1 mmol/L inhibited MAT activity by 69%, whereas SA at the same concentration produced no detectable inhibition [1]. This represents a qualitative, all-or-none selectivity difference: FAA is an MAT inhibitor; SA is not. This enzyme is responsible for synthesizing S-adenosylmethionine (SAM), the universal methyl donor, and its inhibition by FAA—but not SA—may contribute to the distinct hepatic pathophysiology of HT1 beyond what SA accumulation alone explains.

MAT Inhibition: FAA Active, SA Inactive

Head-to-head

FAA 69% inhibition at 1 mM; SA 0% inhibition

Enables FAA-dependent methionine cycle disruption modeling

SA cannot serve as a surrogate for MAT pathway studies

Evidence Dimension	Inhibition of methionine adenosyltransferase (MAT) from rabbit liver
Target Compound Data	FAA at 1 mmol/L: 69% inhibition of MAT activity
Comparator Or Baseline	Succinylacetone at 1 mmol/L: 0% inhibition (no detectable activity)
Quantified Difference	Absolute selectivity: FAA inhibits MAT; SA does not inhibit MAT at any tested concentration
Conditions	Rabbit liver MAT, partially purified; 1 mmol/L test concentration; Berger et al., Clin Chim Acta 1983

Why This Matters

For studies investigating methionine cycle disruption in HT1 pathogenesis, FAA is an indispensable reagent; SA cannot serve as a surrogate because it lacks MAT inhibitory activity entirely.

• [1] Berger R, van Faassen H, Smith GP. Biochemical studies on the enzymatic deficiencies in hereditary tyrosinemia. Clin Chim Acta. 1983;134(1-2):129-41. View Source

Base Excision Repair (BER) Pathway Inhibition: FAA Inhibits Multiple DNA Glycosylases; Succinylacetone Inhibits None

In a systematic in vitro screen of DNA glycosylases that initiate the base excision repair (BER) pathway, FAA and SA were tested in parallel. FAA strongly inhibited Neil1 and Neil2 DNA glycosylases, showed weaker inhibition of Nth1 and Ogg1, had a modest effect on the alkylbase DNA glycosylase Aag, and produced no significant inhibition of the uracil DNA glycosylase Ung2. In contrast, SA did not inhibit any of the DNA glycosylases tested [1]. This differential profile establishes FAA as a BER-pathway inhibitor with selectivity for oxidative lesion-recognizing glycosylases (Neil1, Neil2), whereas SA is completely devoid of BER-inhibitory activity.

BER Glycosylase Inhibition Profile

Head-to-head

FAA inhibits Neil1/2, Nth1, Ogg1; SA completely inactive

BER pathway inhibitor with selectivity for oxidative lesion glycosylases

Only tyrosine metabolite known to inhibit BER; supports DNA repair endpoint assessment

Evidence Dimension	Inhibition of DNA glycosylases initiating base excision repair (BER)
Target Compound Data	FAA: strong inhibition of Neil1 and Neil2; weaker inhibition of Nth1 and Ogg1; modest inhibition of Aag; no inhibition of Ung2
Comparator Or Baseline	Succinylacetone: no inhibition of any DNA glycosylase tested (Neil1, Neil2, Nth1, Ogg1, Aag, Ung2)
Quantified Difference	Qualitative all-or-none difference: FAA active across multiple BER glycosylases; SA completely inactive
Conditions	In vitro DNA glycosylase activity assays; Bliksrud et al., J Inherit Metab Dis 2013

Why This Matters

FAA is the only tyrosine metabolite demonstrated to inhibit BER DNA glycosylases, making it the necessary reagent for investigating the molecular link between metabolite accumulation and hepatocellular carcinoma in HT1.

• [1] Bliksrud YT, Ellingsen A, Bjørås M, Rootwelt H. Fumarylacetoacetate inhibits the initial step of the base excision repair pathway: implication for the pathogenesis of tyrosinemia type I. J Inherit Metab Dis. 2013;36(5):773-8. View Source

FAH Substrate Identity: FAA Is the Native Physiological Substrate; HMPOBA Is a Competitive Inhibitor (Ki = 85 µM)

FAA is the authentic physiological substrate of fumarylacetoacetate hydrolase (FAH), undergoing hydrolytic C–C bond cleavage to produce fumarate and acetoacetate [1]. In contrast, 4-(hydroxymethylphosphinoyl)-3-oxo-butanoic acid (HMPOBA), a phosphinate mimic of the tetrahedral reaction intermediate, acts as a competitive inhibitor of FAH with a Ki of 85 µM, and its co-crystal structure with FAH has been solved at 1.3 Å resolution [2]. This functional distinction is essential: FAA is required for FAH activity assays, substrate-specificity profiling, and structure–function studies, whereas HMPOBA is the tool for chemical FAH inhibition and pharmacological phenocopying of HT1.

FAH Substrate vs Inhibitor

Cross-study

FAA: native FAH substrate; HMPOBA: competitive inhibitor Ki 85 µM

Essential for FAH activity assays and inhibitor screening

HMPOBA cannot replace FAA for substrate-turnover measurements

Evidence Dimension	Functional role at fumarylacetoacetate hydrolase (FAH) active site
Target Compound Data	FAA: physiological substrate of FAH; hydrolyzed to fumarate + acetoacetate (Km not directly compared in this study; BRENDA reports Km values for related 2,4-diketo acid substrates ranging 0.12–0.89 mM for bovine FAH)
Comparator Or Baseline	HMPOBA: synthetic competitive inhibitor of FAH; Ki = 85 µM against FAA as substrate
Quantified Difference	FAA is the substrate (catalytic turnover); HMPOBA is a competitive inhibitor (no turnover, Ki = 85 µM)
Conditions	Mouse FAH, in vitro enzyme kinetics; co-crystal structure at 1.3 Å resolution; Bateman et al., J Biol Chem 2001

Why This Matters

For FAH enzymology and HT1 pharmacological research, both FAA (substrate) and HMPOBA (inhibitor) are needed; FAA cannot be replaced by HMPOBA in substrate-activity studies, and HMPOBA cannot replace FAA in inhibitor-screening campaigns.

• [1] Mahuran DJ, Angus RH, Braun CV, Sim SS, Schmidt DE Jr. Characterization and substrate specificity of fumarylacetoacetate fumarylhydrolase. Can J Biochem. 1977;55(1):1-8. Kinetic data curated at BRENDA. View Source
• [2] Bateman RL, Bhanumoorthy P, Witte JF, McClard RW, Grompe M, Timm DE. Mechanistic inferences from the crystal structure of fumarylacetoacetate hydrolase with a bound phosphorus-based inhibitor. J Biol Chem. 2001;276(18):15284-91. View Source

Mutagenicity and Glutathione Depletion: FAA Is Directly Mutagenic and Depletes Cellular Glutathione at 100 µM

FAA is directly mutagenic in Chinese hamster V79 cells at a concentration of 100 µM, and its mutagenic potency is amplified approximately 10-fold when cellular glutathione is depleted to 12% of control levels by pretreatment with L-buthionine-(S,R)-sulfoximine (BSO). Partial glutathione replenishment to 32% of control levels abolishes this enhancement [1]. Although a direct head-to-head mutagenicity comparison with SA in the identical assay system has not been published, FAA is recognized as an alkylating metabolite owing to its α,β-unsaturated carbonyl moiety, a structural feature partly shared with MAA but absent from SA [2]. FAA also induces mitochondrial cytochrome c release and downstream caspase activation in hepatocytes, establishing it as a direct apoptogenic agent in the HT1 liver [3].

Mutagenicity & GSH Depletion

Class-level inference

100 µM mutagenic in V79 cells; ~10× mutation frequency increase under low GSH

Supports genotoxicity endpoint assessment in HT1 models

Direct head-to-head mutagenicity vs SA not reported; data to verify for comparative studies

Evidence Dimension	Mutagenicity and cellular glutathione depletion
Target Compound Data	FAA at 100 µM: mutagenic in V79 cells; ~10× mutation frequency increase under glutathione depletion (12% control GSH); potent glutathione depletor
Comparator Or Baseline	Succinylacetone: not directly compared in the same V79 mutagenicity assay; lacks α,β-unsaturated carbonyl electrophilic structure present in FAA; qualitative class-level inference of differential mutagenic potential
Quantified Difference	FAA demonstrates 10× mutagenicity enhancement under low-GSH conditions; SA structural features predict lower electrophilic reactivity
Conditions	Chinese hamster V79 cells; FAA 100 µM; ± BSO pretreatment; Jorquera & Tanguay, BBRC 1997

Why This Matters

FAA is the only tyrosine pathway intermediate with demonstrated direct mutagenicity in mammalian cells, making it essential for research on the genotoxic mechanism linking HT1 metabolite accumulation to hepatocellular carcinoma.

• [1] Jorquera R, Tanguay RM. The mutagenicity of the tyrosine metabolite, fumarylacetoacetate, is enhanced by glutathione depletion. Biochem Biophys Res Commun. 1997;232(1):42-8. View Source
• [2] Sciencedirect Topics. Electrophile: Fumarylacetoacetate entry. Notes electrophilic α,β-unsaturated carbonyl responsible for reactivity with cellular nucleophiles including glutathione and DNA. View Source
• [3] Kubo S, Sun M, Miyahara M, Umeyama K, Urakami K, Yamamoto T, Jakobs C, Matsuda I, Endo F. Hepatocyte injury in tyrosinemia type 1 is induced by fumarylacetoacetate and is inhibited by caspase inhibitors. Proc Natl Acad Sci U S A. 1998;95(16):9552-7. View Source

High-Value Research and Industrial Application Scenarios for 4-Fumarylacetoacetic Acid (CAS 28613-33-4)

Differential Metabolite Toxicity Profiling in HT1 Disease Models — Discriminating FAA-Specific from SA-Specific Effects

In HT1 research, investigators must disentangle the distinct toxicological contributions of FAA versus SA. FAA uniquely inhibits methionine adenosyltransferase (69% at 1 mM, SA inactive) [1] and multiple BER DNA glycosylases (SA inactive) [2]. Protocols employing FAA alongside SA in parallel treatment arms of hepatocyte or hepatic organoid cultures enable the attribution of specific pathological endpoints (MAT inhibition, DNA repair suppression, cytochrome c release) to FAA accumulation specifically, rather than to the mixed metabolite milieu. This is essential for target identification and for evaluating therapeutic interventions that may differentially affect FAA vs. SA levels.

FAH Enzyme Assay Development and Inhibitor Screening — FAA as the Native Substrate Benchmark

FAA is the obligatory physiological substrate for FAH activity assays. The solved co-crystal structure of FAH with the competitive inhibitor HMPOBA (Ki = 85 µM) [1] provides a structural framework for rational inhibitor design. Researchers developing next-generation FAH inhibitors or pharmacological chaperones for HT1 must use FAA as the substrate to determine true competitive inhibition constants and to assess whether candidate molecules stabilize the active FAH dimer. FAA's well-characterized FAH hydrolysis reaction (producing fumarate and acetoacetate, measurable by coupled spectrophotometric assay) makes it the standard substrate for high-throughput FAH modulator screening.

Genotoxicity and Carcinogenesis Mechanism Studies — FAA as the BER-Inhibitory and Mutagenic Tyrosine Metabolite

FAA is the only tyrosine catabolic intermediate demonstrated to inhibit BER-initiating DNA glycosylases (Neil1, Neil2, Nth1, Ogg1) [1] and to exhibit direct mutagenicity in mammalian cells (100 µM in V79 cells, with 10-fold enhancement under glutathione depletion) [2]. Researchers investigating the mechanistic basis of hepatocellular carcinoma in HT1 should procure FAA—not SA or MAA—for studies on DNA repair inhibition, mutagenesis, and genomic instability. FAA can be used in comet assays, mutation frequency assays, and BER activity reconstitution experiments to establish quantitative links between metabolite exposure and genotoxic endpoints.

ALAD Inhibition and Heme Biosynthesis Research — Exploiting the Differential DTT-Reversibility of FAA vs. SA

Both FAA (Ki = 0.06 µM) and SA (Ki = 0.03 µM) inhibit ALAD, but only FAA-mediated inhibition is reversed by DTT [1]. This property enables experimental designs where FAA is used as a reversible ALAD inhibitor (washout with DTT restores activity) while SA serves as an irreversible control. Such protocols are valuable for studying the dynamics of heme biosynthesis inhibition and recovery in erythroid cell models, and for distinguishing the porphyria-like neurological symptoms in HT1 that arise from ALAD inhibition by different accumulating metabolites.

Application

Selection Property

Validation Focus

HT1 metabolite toxicity discrimination studies

Differential MAT and BER glycosylase inhibition profile

Parallel FAA/SA exposure models; endpoint attribution (MAT, DNA repair, cytochrome c release)

FAH substrate activity assays and inhibitor screening

Native substrate reactivity with FAH; competitive inhibition context

FAH turnover kinetics; inhibitor constant determination; FAH dimer stability assays

BER inhibition and mutagenicity mechanism studies

DNA glycosylase inhibition and mutagenic response in mammalian cells

Comet assay, mutation frequency, BER activity reconstitution endpoints

Reversible ALAD inhibition and heme biosynthesis research

DTT-reversible ALAD inhibition profile

Heme pathway recovery dynamics in erythroid cell models; porphyria-like endpoint monitoring

• [1] Berger R, van Faassen H, Smith GP. Biochemical studies on the enzymatic deficiencies in hereditary tyrosinemia. Clin Chim Acta. 1983;134(1-2):129-41. View Source
• [2] Bliksrud YT, Ellingsen A, Bjørås M, Rootwelt H. Fumarylacetoacetate inhibits the initial step of the base excision repair pathway: implication for the pathogenesis of tyrosinemia type I. J Inherit Metab Dis. 2013;36(5):773-8. View Source